Cas no 157764-10-8 (3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile)

• Product Name: 3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile
• CAS No: 157764-10-8
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• MDL: MFCD08444379
• CID: 1034473
• PubChem ID: 16227272
• Update Time: 2025-05-25

3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetonitrile
• 3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile
• 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-ACETONITRILE
• (3-chloro-5-trifluoromethyl-pyridin-2-yl)-acetonitrile
• [3-chloro-5-(trifluoromethyl)-2-pyridinyl] acetonitrile
• [3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetonitrile
• 3-chloro-5-(trifluoromethyl)pyridin-2-ylacetonitrile
• 3-chloro-5-trifluoromethylpyridin-2-ylacetonitrile
• AC1Q4IW1
• CTK7C9876
• SureCN784481
• 3-Chloro-2-(cyanomethyl)-5-(trifluoromethyl)pyridine
• 2-[3-Chloro-5-(trifluoromethyl)-2-pyridyl]acetonitrile
• 2-Pyridineacetonitrile, 3-chloro-5-(trifluoromethyl)-
• 157764-10-8
• SCHEMBL784481
• F83075
• DTXSID80585401
• [3-chloro-5-(trifluoromethyl)-2-pyridinyl]acetonitrile
• DB-301754
• CS-0215502
• (3-chloro-5-trifluormethyl-pyridin-2-yl)-acetonitrile
• 3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDINE-2-ACETONITRILE
• AKOS015848642
• 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]acetonitrile
• SY168900
• FE-0718
• 3-Chloro-5-(trifluoromethyl)-2-(cyanomethyl)pyridine; [3-Chloro-5-(trifluoromethyl)-2-pyridinyl]acetonitrile; 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetonitrile
• AB45261
• EN300-25462
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetonitrile
• MFCD08444379
• J-505771

• MDL： MFCD08444379
• Inchi： 1S/C8H4ClF3N2/c9-6-3-5(8(10,11)12)4-14-7(6)1-2-13/h3-4H,1H2
• InChI Key： QSFVBRUYPUNIPH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CC#N

Computed Properties

• Exact Mass: 220.0015103g/mol
• Monoisotopic Mass: 220.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile

Recent Advances in the Study of 3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile (CAS: 157764-10-8)

3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile (CAS: 157764-10-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives, which exhibit potent herbicidal and insecticidal activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Agricultural and Food Chemistry, researchers explored the herbicidal efficacy of derivatives synthesized from 3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile. The study demonstrated that these derivatives could effectively inhibit the growth of broadleaf weeds, with minimal toxicity to non-target organisms. The compound's trifluoromethyl group was identified as a critical moiety for enhancing herbicidal activity, suggesting its potential as a lead structure for next-generation agrochemicals.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile was utilized as a precursor for the synthesis of novel kinase inhibitors. The study revealed that the pyridine core, when functionalized with specific pharmacophores, could selectively target protein kinases involved in cancer progression. Preliminary in vitro assays showed promising antiproliferative effects against several cancer cell lines, underscoring the compound's versatility in medicinal chemistry.

From a synthetic perspective, recent improvements in the preparation of 3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile have been documented. A 2024 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, employing catalytic C-H activation to streamline production. This method not only reduced the reliance on hazardous reagents but also improved the overall yield, making the compound more accessible for industrial applications.

In conclusion, 3-Chloro-5-(trifluoromethyl)-2-pyridineacetonitrile continues to be a focal point in both agrochemical and pharmaceutical research. Its unique structural features and broad applicability make it a valuable building block for the development of new bioactive molecules. Future studies are expected to further explore its potential in drug discovery and sustainable agriculture, leveraging its proven efficacy and synthetic adaptability.